Cas no 1443980-88-8 (tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-1-carboxylate)

• Product Name: tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-1-carboxylate
• CAS No: 1443980-88-8
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5209515
• PubChem ID: 71758445
• Update Time: 2025-06-08

tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate
• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 2,3,4,5,6,7-hexahydro-6-methyl-, 1,1-dimethylethyl ester
• tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-1-carboxylate

• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-8-6-10-5-7-14(4)9-11(10)15/h5-9H2,1-4H3
• InChI Key： GQKUPKSFFHURLR-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2CCN(C(OC(C)(C)C)=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-1-carboxylate

Introduction to Tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1443980-88-8)

Tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate, identified by its CAS number 1443980-88-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a tert-butyl group and a methyl substituent at specific positions in its molecular framework enhances its pharmacokinetic properties and binding affinity to biological targets.

The pyrrolo[2,3-c]pyridine core is a privileged structure in drug discovery due to its ability to mimic the binding pockets of various enzymes and receptors. This structural motif has been extensively explored in the development of small-molecule inhibitors and modulators. The carboxylate functionality at the 1-position not only contributes to the compound's solubility but also provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of Tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its potential in modulating pathways associated with inflammation, cancer metabolism, and neurodegenerative diseases. The compound's unique electronic properties and steric hindrance provided by the tert-butyl group make it an attractive candidate for developing highly selective inhibitors.

In particular, the methyl substituent at the 6-position of the pyrrolopyridine ring plays a crucial role in fine-tuning the compound's interaction with biological targets. This modification has been shown to improve binding affinity and reduce off-target effects, which are critical factors in drug development. The carboxylate moiety at the 1-position further enhances these interactions by forming hydrogen bonds with polar residues in protein binding pockets.

Current research focuses on leveraging this compound as a building block for more complex molecules. By incorporating additional functional groups or linking it to other pharmacophores, scientists aim to develop next-generation drugs with improved efficacy and safety profiles. The versatility of Tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate makes it a valuable asset in medicinal chemistry libraries.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly used in its preparation. These methods not only facilitate the construction of the pyrrolopyridine core but also allow for the introduction of various substituents at strategic positions within the molecule.

The pharmacological profile of Tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate has been evaluated through in vitro and in vivo studies. Preliminary results suggest that it exhibits potent activity against several disease-related targets. For instance，it has shown promise as an inhibitor of enzymes involved in cancer cell proliferation and survival pathways. Additionally，its ability to modulate neurotransmitter receptors makes it a candidate for treating neurological disorders.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like Tert-butyl 6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1443980-88-8). Predictive models have been developed to screen large chemical libraries for compounds with desired biological activities. These models take into account structural features such as ring systems、substituents、and functional groups，allowing researchers to prioritize promising candidates for further investigation.

The role of tert-butyl groups in enhancing metabolic stability has been well-documented in pharmaceutical research。By incorporating this moiety into drug candidates，scientists can improve their resistance to enzymatic degradation，leading to prolonged half-lives and better therapeutic outcomes。The methyl substituent also contributes to metabolic stability by reducing lipophilicity，which can otherwise lead to rapid clearance from biological systems。

In conclusion，Tert-butyl 6-methyl-1 H ,2 H ,3 H ,4 H ,5 H ,6 H ,7 H - pyr ro lo [ 2 ,3 - c ] p y rid ine -1 - car box y l ate ( CAS No .1443980 -88 -8 ) represents a significant advancement in medicinal chemistry。Its unique structural features、biological activities、and synthetic accessibility make it a valuable tool for developing innovative therapeutic agents。Ongoing research continues to uncover new applications for this compound，underscoring its importance in addressing unmet medical needs。